Cas no 1808807-76-2 ((3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid)
(3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl substituent. Its stereospecific (3R,4R) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The Boc group enhances stability during synthetic manipulations, while the trifluoromethyl moiety imparts unique electronic and steric properties, often improving metabolic stability in drug candidates. This compound serves as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting CNS disorders or enzyme inhibition. Its carboxylic acid functionality allows further derivatization, enabling precise structural modifications for tailored applications.
![(3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid structure](https://ossimg.kuujia.com/scimg/1809000/1808807-76-2x500.png)
1808807-76-2 structure
Product Name:(3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
CAS No:1808807-76-2
MF:C11H16F3NO4
MW:283.244254112244
MDL:MFCD18838910
CID:4618360
PubChem ID:54593281
Update Time:2025-06-07
(3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- trans-1-(tert-Butoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- Trans-[4-(Trifluoromethyl)pyrrolidine]-1,3-dicarboxylic acid 1-tert-butyl ester
- C11H16F3NO4
- AMY35637
- NE49140
- Z8287
- Z1768160662
- (3R,4R)-1-Boc-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- (3R,4R)-1-[(t-Buto
- (3R,4R)-1-[(t-Butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- (3R,4R)-1-(TERT-BUTOXYCARBONYL)-4-(TRIFLUOROMETHYL)PYRROLIDINE-3-CARBOXYLIC ACID
- AS-78466
- MFCD18838910
- (3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylicacid
- (3R,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- Rel-(3R,4R)-1-(tert-butoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- P18717
- Z1192338808
- rac-(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- AKOS026739930
- 1808807-76-2
- EN300-266049
- CS-0053306
- SCHEMBL14802008
- EN300-76959
- trans-1-Boc-4-(Trifluoromethyl)pyrrolidine-3-Carboxylic Acid
- DIFRWCMZFYQBQP-BQBZGAKWSA-N
- (3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
-
- MDL： MFCD18838910
- Inchi： 1S/C11H16F3NO4/c1-10(2,3)19-9(18)15-4-6(8(16)17)7(5-15)11(12,13)14/h6-7H,4-5H2,1-3H3,(H,16,17)/t6-,7-/m0/s1
- InChI Key： DIFRWCMZFYQBQP-BQBZGAKWSA-N
- SMILES： FC([C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1C(=O)O)(F)F
Computed Properties
- Exact Mass: 283.10314248 g/mol
- Monoisotopic Mass: 283.10314248 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.8
- Molecular Weight: 283.24
(3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB535578-100 mg |
(3R,4R)-1-[(t-Butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid; . |
1808807-76-2 | 100mg |
€471.40 | 2023-06-14 | ||
| abcr | AB535578-250 mg |
(3R,4R)-1-[(t-Butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid; . |
1808807-76-2 | 250mg |
€899.80 | 2023-06-14 | ||
| Chemenu | CM478021-100mg |
(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
1808807-76-2 | 95%+ | 100mg |
$379 | 2023-01-01 | |
| Chemenu | CM478021-250mg |
(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
1808807-76-2 | 95%+ | 250mg |
$606 | 2023-01-01 | |
| Chemenu | CM478021-1g |
(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
1808807-76-2 | 95%+ | 1g |
$1513 | 2023-01-01 | |
| Chemenu | CM478021-5g |
(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
1808807-76-2 | 95%+ | 5g |
$4540 | 2023-01-01 | |
| Chemenu | CM478021-10g |
(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
1808807-76-2 | 95%+ | 10g |
$7431 | 2022-09-01 | |
| Chemenu | CM478021-25g |
(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
1808807-76-2 | 95%+ | 25g |
$14862 | 2022-09-01 | |
| Chemenu | CM478021-500mg |
(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
1808807-76-2 | 95%+ | 500mg |
$1009 | 2023-01-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3202-100MG |
(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid |
1808807-76-2 | 97% | 100MG |
￥ 2,085.00 | 2023-04-14 |
(3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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